6-Cl-PuTP

• Molecular Formula: C10H14ClN4O13P3
• Molecular Weight: 526.61 g/mol
• InChI: InChI=1S/C10H14ClN4O13P3/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,18,19,20)/t4-,6?,7+,10-/m1/s1
• InChIKey: WNBYTJKDDLUPCV-HMEJCUHCSA-N

6-Cl-PuTP Technical Specifications

6-Cl-PuTP (6-Chloropurine riboside-5'-triphosphate, CAS 55673-61-5) is a synthetic purine nucleotide analog where a chlorine atom replaces the 6-amino group of ATP [1]. It functions as a non-hydrolyzable ATP analog and serves dual roles as a biochemical inhibitor and activator. Its primary differentiator is its utility as a tool compound for studying ATP-dependent enzymes where native ATP hydrolysis would confound results [2]. The compound is supplied as a free acid or tetrasodium salt and is widely used in viral disease research and anticancer cytokinin synthesis [1].

Non-hydrolyzable ATP analog for steady-state kinetic studies

Probe for ATP-dependent enzyme mechanisms where native hydrolysis confounds results

Dual inhibitor and allosteric activator tool, distinct from N6-methyl or mercapto analogs

• [1] MedChemExpress. (2024). 6-Cl-PuTP | Biochemical Reagent. Product Datasheet. View Source
• [2] GlpBio. (n.d.). 6-Chloropurine riboside-5'-triphosphate (sodium salt). Product Datasheet. View Source

6-Cl-PuTP vs. Generic ATP Analogs

Substituting 6-Cl-PuTP with unmodified ATP or alternative purine triphosphate analogs is not scientifically equivalent. Native ATP is rapidly hydrolyzed in many enzymatic assays, preventing steady-state kinetic analysis [1]. While other ATP analogs exist, they exhibit different steric and electronic properties at the N6 position, leading to divergent enzyme activation or inhibition profiles [2]. For instance, 6-Cl-PuTP's chlorine substitution provides a unique combination of binding affinity and resistance to hydrolysis that is distinct from 6-methyl or 6-mercapto analogs, which can alter the allosteric response of regulatory enzymes like aspartate transcarbamoylase (ATCase) to different extents [2]. Therefore, direct replacement without validation introduces uncontrolled experimental variables and compromises data reproducibility.

6-Cl-PuTP

Resistant to hydrolysis; enables isolation of binding and regulatory events

Unmodified ATP

Rapid hydrolysis may preclude steady-state analysis and stable complex formation

6-Cl-PuTP (Cl at N6)

Unique steric/electronic profile yields partial allosteric response patterns

6-SH / 6-Me / PTP analogs

Divergent activation profiles; N6 substitution alters regulatory site communication

• [1] Issur, M., et al. (2009). Nucleotide analogs and molecular modeling studies reveal key interactions involved in substrate recognition by the yeast RNA triphosphatase. Nucleic Acids Res, 37(11), 3714-22. View Source
• [2] Sakash, J. B., Tsen, A., & Kantrowitz, E. R. (2000). The use of nucleotide analogs to evaluate the mechanism of the heterotropic response of Escherichia coli aspartate transcarbamoylase. Protein Sci, 9(1), 53-63. View Source

6-Cl-PuTP Quantitative Differentiation

Fungal RNA Triphosphatase (Cet1) Inhibition

6-Cl-PuTP is a potent inhibitor of the S. cerevisiae RNA triphosphatase Cet1, a key enzyme in fungal mRNA capping. Unlike ATP, which is a natural substrate that is hydrolyzed, 6-Cl-PuTP binds with high affinity but is poorly hydrolyzed, allowing it to act as a competitive inhibitor .

Cet1 Inhibition

Cross-study comparable

IC50 = 2 µM
~375-fold lower than ATP Km (0.75 mM)

Supports inhibitor characterization in mRNA capping research

In vitro GTPase assay, S. cerevisiae Cet1

Evidence Dimension	Inhibitory potency against Cet1 GTPase activity
Target Compound Data	IC50 = 2 µM
Comparator Or Baseline	ATP (natural substrate, K_m ~0.75 mM for GTPase activity)
Quantified Difference	Approximately 375-fold lower IC50 compared to ATP K_m
Conditions	In vitro GTPase assay using purified recombinant S. cerevisiae Cet1 enzyme

Why This Matters

This data demonstrates that 6-Cl-PuTP is a functional inhibitor, not a substrate, enabling precise dissection of Cet1's role in mRNA capping without the confounding factor of rapid substrate turnover.

E. coli ATCase Allosteric Activation

In E. coli ATCase, 6-Cl-PuTP (referred to as Cl-PTP) acts as an allosteric activator but to a significantly lesser extent than the natural effector ATP [1]. This partial agonist activity is crucial for understanding structure-activity relationships at the enzyme's regulatory site.

ATCase Allosteric Activation

Head-to-head

Partial activation vs. ATP full activation

Reported partial agonist profile; N6-amino group critical for conformational change

E. coli ATCase, subsaturating L-aspartate

Evidence Dimension	Enzyme activation at subsaturating L-aspartate
Target Compound Data	Partial activation; extent significantly lower than ATP
Comparator Or Baseline	ATP (full activation)
Quantified Difference	Not quantified as a single value; described as 'not to the same extent as does ATP'
Conditions	Wild-type E. coli ATCase assayed with subsaturating L-aspartate and saturating carbamoyl phosphate

Why This Matters

The distinct activation profile confirms that the N6-amino group of ATP is critical for inducing the full conformational change required for maximal allosteric activation, making 6-Cl-PuTP a valuable probe for dissecting allosteric communication pathways.

• [1] Sakash, J. B., Tsen, A., & Kantrowitz, E. R. (2000). The use of nucleotide analogs to evaluate the mechanism of the heterotropic response of Escherichia coli aspartate transcarbamoylase. Protein Sci, 9(1), 53-63. View Source

N6-Position Steric & Electronic Effects

Comparative studies on ATCase demonstrate that 6-Cl-PuTP (Cl-PTP), 6-mercaptopurine triphosphate (SH-PTP), and 6-methylpurine triphosphate (Me-PTP) all activate the enzyme, but with varying efficacies [1]. This indicates that the size and electronegativity of the 6-position substituent directly modulate the allosteric response, a nuance not captured by a single 'ATP analog' classification.

N6 Steric/Electronic Effects

Class-level

Qualitative differences in activation among Cl, SH, Me, H analogs

Context-dependent; supports analog-specific selection for binding pocket probing

Specific fold-differences not reported; class-level inference

Evidence Dimension	Relative enzyme activation efficacy
Target Compound Data	Partial activator (Cl substituent)
Comparator Or Baseline	PTP (H), SH-PTP (SH), Me-PTP (CH3)
Quantified Difference	Qualitative differences in activation profiles; specific fold-differences not reported
Conditions	Wild-type E. coli ATCase assayed with subsaturating L-aspartate and saturating carbamoyl phosphate

Why This Matters

This class-level evidence supports the procurement of a specific analog like 6-Cl-PuTP when the research question involves probing the steric and electronic tolerance of an ATP-binding pocket, as results cannot be extrapolated from other N6-substituted analogs.

• [1] Sakash, J. B., Tsen, A., & Kantrowitz, E. R. (2000). The use of nucleotide analogs to evaluate the mechanism of the heterotropic response of Escherichia coli aspartate transcarbamoylase. Protein Sci, 9(1), 53-63. View Source

6-Cl-PuTP Applications

Fungal mRNA Capping as Antifungal Target

6-Cl-PuTP's potent inhibition of the yeast RNA triphosphatase Cet1 (IC50 = 2 µM) makes it an ideal chemical probe for studying fungal mRNA capping. Its resistance to hydrolysis allows for steady-state kinetic experiments to determine inhibition mechanisms and for co-crystallization studies to elucidate binding modes. This is directly applicable to antifungal drug discovery programs targeting this essential and evolutionarily divergent pathway .

ATCase Allosteric Regulation Dissection

The partial agonist activity of 6-Cl-PuTP on E. coli ATCase, contrasted with ATP's full activation, enables researchers to dissect the precise molecular interactions required for the allosteric transition. This application is critical for fundamental studies of enzyme regulation and for antibacterial research targeting pyrimidine biosynthesis .

Photoclickable ATP Synthesis

The reactive chlorine at the 6-position makes 6-Cl-PuTP a versatile synthetic intermediate. Its established use in creating a photoclickable form of ATP allows for the development of photoaffinity probes to map ATP-binding proteomes, study protein-nucleotide interactions in live cells, and identify novel drug targets .

Application

Selection Property

Validation Focus

Fungal mRNA capping research

Non-hydrolyzable, high-affinity binding to RNA triphosphatase

Inhibition mechanism and co-crystallization studies

Allosteric regulation of pyrimidine biosynthesis

Partial agonist profile at ATCase regulatory site

Conformational transition requirements

Photoaffinity probe development

6-Cl reactive handle for synthetic modification

ATP-binding proteome mapping and target identification